Journal Name:Food Chemistry: X
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Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.1002/batt.202300271
As emerging energy storage devices, sodium ion batteries (SIBs) are perceived as promising alternatives to lithium ion batteries (LIBs) due to their low cost and high safety. The cathodic side plays a crucial role in determining the energy density as well as the service life of SIBs, and the polyanionic cathode materials are featured by excellent cycle stability, flexible operating voltage and suitable overall electrochemical properties. However, the intrinsic inferior electronic conductivity limits their rate performance. Recently, the possibility of employing advanced electrospinning techniques to fabricate polyanionic materials has been explored. The facile electrospinning can greatly facilitate the ionic and electronic conduction of cathodes by constructing three-dimensional (3D) conductive networks with the one-dimensional (1D) nanofibers, and thus improves their electrochemical performance. In this review, we summarize the research progress of the electro-spun polyanionic cathodic materials and their applications in SIBs, and present future prospects as well as challenges of the electro-spun polyanions faced to the ever-increasing demand of advanced energy storage.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-26 , DOI:
10.1002/batt.202300226
Lithium-ion capacitors (LICs) represent promising high power energy storage devices, most commonly composed of a Li-ion intercalation anode (e.g., graphite or hard carbon), a supercapacitor activated carbon (AC) cathode, and an electrolyte with 1 M LiPF6 in carbonate solvents. Here, we report on the feasibility of replacing LiPF6 with the novel salt LiFSI for use with AC electrodes. Based on voltage hold measurements in a half-cell setup, good long-term stability is achieved with an upper cut-off voltage of 3.95 V vs. Li/Li+, potentially enabling cell voltages of ~3.8 V when combined with graphite anodes (operating at ~0.1 V vs. Li/Li+) in LIC full cells. The systematic comparison of cyclic voltammetry, leakage current analysis, and capacity retention upon voltage hold highlights the importance of the latter method to provide a realistic assessment of the electrochemical stability window of LiFSI on AC. The morphological and surface-chemical post-mortem analysis of AC electrodes used with LiFSI revealed that the oxidation of the FSI anion, as evidenced by the presence of new S 2p and N 1s features in the XPS spectra, and an increasing amount of oxygenated species on the AC were the main processes causing capacity fade at positive polarization.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-19 , DOI:
10.1002/batt.202300164
Towards chloride-free aluminum battery electrolytes: This report discusses the development of a chloride-free organic electrolyte from which reversible aluminum plating can be carried out at room temperature, characterization of the aluminum deposits and insight into electrolyte speciation using both experimental and computational techniques.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-05 , DOI:
10.1002/batt.202300144
Better solubility helps: DMF was used as solubilizer to address the dissolution obstacle of LiNO3 in carbonate electrolyte. The as-formed inorganic-rich SEI possesses high ionic diffusivity, low chemical activity and high mechanical strength. The designed carbonate electrolyte exhibits enhancing cycling performance over 700 h.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-19 , DOI:
10.1002/batt.202300158
Dual-protection: In acidic solutions, hydrogen evolution reaction (HER) instead of Zn plating dominates the charging process on anode using bare CC; While Zn plating dominates the process, sheet structure Zn perpendicular to the surface can be plated with the pre-loading of ZnO@C. With the further protection of PVA, sheet structure Zn parallel to the surface can be plated, suggesting the inhibition of both Zn dendrites and HER.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-06-09 , DOI:
10.1002/batt.202300124
Mass-produced micro-sized SiOx@C composites with different morphologies for commercial LIBs are reported. Particularly, SiOx wrapped by three-dimensional carbon layers exhibits outstanding properties as compared to commercial graphite. It originates from the critical contribution of three-dimensional carbon layers, which serves as the effective stress buffer and protective layer as well as the strong networks for electron/Li+ transport.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-16 , DOI:
10.1002/batt.202300063
Towards Scalable production: Electrodes based on a porous carbon current collector outperforms conventional electrodes on aluminum foil when the loading is very high (e. g., >8 mAh/cm2), likely due to better adhesion. Electrodes with loadings up to 12 mAh/cm2 could be prepared via an infiltration process which was designed to be scalable.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-14 , DOI:
10.1002/batt.202300224
Potassium-ion hybrid capacitors (PIHCs) overcome the limitations of potassium-ion batteries (PIBs) and supercapacitors (SCs) and integrate the advantages of both, including high energy density, high power density, low cost, long cycle life, and stable electrochemical performance. However, the development of PIHCs is restricted by thermodynamic instability and kinetic hysteresis, together with the dynamic mismatch of anode and cathode materials is an urgent problem currently. To this end, many research works related to material development have been dedicated to overcoming the drawbacks. In this review, the energy storage mechanism of PIHCs is briefly introduced. Moreover, the research progress and achievements of anode and cathode materials in recent years are reviewed, including carbon-based materials, MXenes, transition metal materials, Prussian blue and its analogues. Finally, the challenges and prospects of PIHCs are proposed, together with guiding significant research directions in the future.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-05-07 , DOI:
10.1002/batt.202300075
A high-voltage operation – above 3 V – is performed in all-oxide solid-state sodium batteries using Na3Zr2(SiO4)2(PO4) solid electrolyte, NaTi2(PO4)3 negative electrode, and Na4Ni3(PO4)2(P2O7) positive electrode. Premixing Na2B4O7 ⋅ 10H2O sintering aid into the electrolyte and the electrodes enables the batteries not only to be densified at the low fabrication temperature but also to be more stable under the high-voltage operation.
Food Chemistry: X ( IF 0 ) Pub Date: 2023-07-11 , DOI:
10.1002/batt.202300167
Microstructure-resolved simulation: Composite cathode design is critical for a high performance of all-solid-state batteries. This study aims to reveal the induced limitations of the cathode microstructure on electrochemical cell performance through structure-resolved simulations. By correlating structural properties and cell performance, promising design strategies are identified. Special focus is set on the influence of grain boundaries.
Supplementary Information
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